Cas no 185949-49-9 (2-Benzothiazolemethanamine,6-fluoro-a-methyl-)

2-Benzothiazolemethanamine,6-fluoro-a-methyl- structure
185949-49-9 structure
Product Name:2-Benzothiazolemethanamine,6-fluoro-a-methyl-
CAS No:185949-49-9
MF:C9H9FN2S
MW:196.244563817978
CID:114693
PubChem ID:10313528
Update Time:2025-04-18

2-Benzothiazolemethanamine,6-fluoro-a-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolemethanamine,6-fluoro-a-methyl-
    • 2-Benzothiazolemethanamine,6-fluoro-alpha-methyl-(9CI)
    • Benthiavalicarb metabolite M-5
    • SB47246
    • 221654-69-9
    • NS00067143
    • SCHEMBL1730305
    • DTXSID601028594
    • SB46255
    • 1-(6-FLUORO-1,3-BENZOTHIAZOL-2-YL)ETHANAMINE
    • NS00014261
    • AKOS017529372
    • 185949-49-9
    • Inchi: 1S/C9H9FN2S/c1-5(11)9-12-7-3-2-6(10)4-8(7)13-9/h2-5H,11H2,1H3
    • InChI Key: LMYJCUHGXCJZJF-UHFFFAOYSA-N
    • SMILES: S1C2C=C(C=CC=2N=C1C(C)N)F

Computed Properties

  • Exact Mass: 196.04704763g/mol
  • Monoisotopic Mass: 196.04704763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.2Ų

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